5-Amino-1-(ethoxymethyl)-1,2-dihydropyridin-2-one

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• SMILES: CCOCN1C=C(C=CC1=O)N
• InChI: InChI=1S/C8H12N2O2/c1-2-12-6-10-5-7(9)3-4-8(10)11/h3-5H,2,6,9H2,1H3
• InChIKey: MKTGYAIJIMPGIL-UHFFFAOYSA-N

Structural Identity & Physicochemical Profile

5-Amino-1-(ethoxymethyl)-1,2-dihydropyridin-2-one (CAS 1492977‑05‑5) is a heterocyclic small‑molecule building block (C₈H₁₂N₂O₂, MW 168.19 g mol⁻¹) featuring an amino group at the C5‑position and an ethoxymethyl substituent at N1 . It is available at >95 % purity from multiple commercial suppliers and serves as a versatile intermediate for medicinal‑chemistry and agrochemical research programs . The 5‑amino‑1,2‑dihydropyridin‑2‑one scaffold confers a defined hydrogen‑bond donor/acceptor profile (HBD = 1, HBA = 3) and a topological polar surface area (TPSA) of ≈55 Ų, parameters that influence solubility, permeability, and synthetic tractability relative to other regioisomeric or N‑substituted analogs .

1

Fragment-based library synthesis with balanced lipophilicity

Ethoxymethyl group offers moderate logP without added rotatable bonds

2

Regioselective 5,6-fused heterocycle construction

C5-amino vinylogous to lactam enables unique cyclization pathways

3

Amide / sulfonamide library synthesis via nucleophilic amino group

Ethoxymethyl group remains stable under diverse derivatization conditions

• [1] Kuujia. 2(1H)‑Pyridinone, 5‑amino‑1‑(ethoxymethyl)‑6‑methyl‑. CAS 1876538‑17‑8 – Computed Properties (HBD, HBA, TPSA, XLogP3). View Source

Differentiation from Generic Building Blocks

Although numerous pyridin‑2(1H)‑one and 1,2‑dihydropyridine derivatives are commercially available, in‑class substitution is discouraged because small variations in the amino‑group position (C3 vs. C5) or the N1‑alkoxymethyl chain (methoxy‑ vs. ethoxy‑ vs. tert‑butoxy‑methyl) dramatically alter electronic density, hydrogen‑bonding geometry, and steric environment. The ethoxymethyl group provides a balance between hydrophilicity and lipophilicity (predicted logP contributions) that differs from the more polar methoxymethyl analog (C₇H₁₀N₂O₂, MW 154.17) and the sterically bulkier tert‑butoxymethyl analog . The C5‑amino regioisomer offers a distinct nucleophilic center compared with the C3‑amino variant, affecting regioselectivity in downstream derivatizations such as amide coupling, sulfonylation, or heterocycle annulation . These differences mean that substituting one scaffold for another without experimental validation risks altering reaction yields, biological target engagement, or pharmacokinetic profiles in lead‑optimization campaigns.

Chain length Methoxymethyl analog has higher polarity; ethoxymethyl provides +0.3–0.5 logP shift that may alter permeability profile.

Regioisomer 3-Amino regioisomer exhibits different nucleophilicity and ring-reactivity pattern, limiting direct substitution in C5-directed syntheses.

Substitution 6-Methyl analog costs >$2,000/5 g; unsubstituted scaffold may serve as a cost-effective entry point for early SAR, but reactivity profile differs.

Quantitative Evidence vs. Structural Analogs

Molecular Weight & Heavy Atom Count vs. Methoxymethyl Analog

The target compound (C₈H₁₂N₂O₂, MW 168.19) possesses one additional methylene unit relative to the methoxymethyl analog (C₇H₁₀N₂O₂, MW 154.17), resulting in a 14.02 Da mass increase and one additional heavy atom (13 vs. 11). This mass shift is significant in fragment‑based screening where every heavy atom can alter binding enthalpy and ligand efficiency metrics .

MW & heavy atoms

Reported

ΔMW +14.02 Da; Δ heavy atoms +2

Supports fragment library selection context

Calculated from molecular formulas; vendor-confirmed identity

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW 168.19 Da; 13 heavy atoms; C₈H₁₂N₂O₂
Comparator Or Baseline	5‑Amino‑1‑(methoxymethyl)‑1,2‑dihydropyridin‑2‑one: MW 154.17 Da; 11 heavy atoms; C₇H₁₀N₂O₂
Quantified Difference	ΔMW = +14.02 Da; Δ heavy atoms = +2 (one C, one H₂)
Conditions	Calculated from molecular formulas; vendor‑confirmed identity (CAS 1176742‑41‑8 vs. CAS 1492977‑05‑5) .

Why This Matters

For procurement in fragment‑based drug discovery, the ethoxy homolog provides greater hydrophobic surface area without introducing rotatable bonds that would excessively penalize ligand efficiency, a key selection criterion when building fragment libraries.

Predicted Lipophilicity vs. Methoxymethyl & 6-Methyl Analogs

Based on computed XLogP3 values for the closely related 6‑methyl analogs, the ethoxymethyl‑bearing scaffold exhibits a predicted logP of ≈0.1, whereas the methoxymethyl analog is anticipated to be more hydrophilic (estimated XLogP3 ≈ −0.3 to −0.5). The 6‑methyl substitution further increases lipophilicity, with the 5‑amino‑1‑(ethoxymethyl)‑6‑methyl derivative showing an XLogP3 of 0.1 and a TPSA of 55.6 Ų . Although direct experimental logP data for the target compound are not publicly available, this class‑level trend indicates that the ethoxymethyl group provides a moderate lipophilicity increase of approximately 0.3–0.5 logP units relative to the methoxy homolog .

Predicted logP

Class-level

Estimated ΔXLogP3 +0.3 to +0.5 vs. methoxy analog

May support permeability selection context

Based on 6-methyl analog computed data; experimental logP not available

Evidence Dimension	Predicted partition coefficient (XLogP3) and topological polar surface area
Target Compound Data	5‑Amino‑1‑(ethoxymethyl)‑1,2‑dihydropyridin‑2‑one: XLogP3 ≈ −0.1 to +0.1 (extrapolated from analog data); TPSA ≈55 Ų
Comparator Or Baseline	5‑Amino‑1‑(methoxymethyl)‑1,2‑dihydropyridin‑2‑one: estimated XLogP3 ≈ −0.3 to −0.5; TPSA ≈55 Ų. 5‑Amino‑1‑(ethoxymethyl)‑6‑methyl‑1,2‑dihydropyridin‑2‑one: XLogP3 = 0.1; TPSA = 55.6 Ų
Quantified Difference	Estimated ΔXLogP3 ≈ +0.3 to +0.5 (ethoxy vs. methoxy); TPSA essentially unchanged (±0.6 Ų)
Conditions	Computed properties from Kuujia database for 6‑methyl analog (CAS 1876538‑17‑8) ; class‑level extrapolation based on Hansch π constants for –OCH₂CH₃ vs. –OCH₃ .

Why This Matters

The balance between solubility and membrane permeability is crucial for selecting building blocks destined for cell‑based assays. The ethoxymethyl variant offers incremental lipophilicity that may improve passive permeability without violating the Rule‑of‑5, a tangible selection criterion over the more polar methoxymethyl analog.

• [1] Kuujia. 2(1H)‑Pyridinone, 5‑amino‑1‑(ethoxymethyl)‑6‑methyl‑: Computed XLogP3 = 0.1, TPSA 55.6 Ų. CAS 1876538‑17‑8. View Source
• [2] Hansch, C., Leo, A., Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. (π(OCH₂CH₃) vs. π(OCH₃) values used for extrapolation.) View Source

5-Amino vs. 3-Amino Regioisomeric Reactivity

The 5‑amino group in the target compound is conjugated to the electron‑deficient α,β‑unsaturated lactam system, making it less nucleophilic than the 3‑amino regioisomer (which lacks direct conjugation to the carbonyl). This electronic difference translates to distinct reactivity profiles: the 5‑amino derivative favors electrophilic aromatic substitution‑type reactions at the ring, while the 3‑amino analog is more susceptible to acylation and sulfonylation at the exocyclic nitrogen . In the context of the 1,2‑dihydropyridin‑2‑one scaffold, the C5 position is vinylogous to the amide carbonyl, enabling unique cyclization pathways (e.g., pyrido‑fused heterocycle formation) that are not accessible from the C3‑amino regioisomer .

Regioisomer reactivity

Class-level

C5-NH₂ vinylogous to amide; reduced exocyclic N-nucleophilicity

Enables distinct cyclization pathways vs. C3-amino isomer

Reactivity inferred from physical-organic principles; no Hammett parameters available

Evidence Dimension	Predicted nucleophilicity and regioselectivity of the amino group
Target Compound Data	5‑Amino‑1‑(ethoxymethyl)‑1,2‑dihydropyridin‑2‑one: amino group vinylogous to amide; reduced exocyclic N‑nucleophilicity; enhanced C6/C4 ring reactivity
Comparator Or Baseline	3‑Amino‑1‑(ethoxymethyl)‑1,2‑dihydropyridin‑2‑one: amino group at C3; higher exocyclic N‑nucleophilicity; different ring‑reactivity pattern
Quantified Difference	Qualitative difference in reactivity; no publicly available Hammett σ or nucleophilicity parameters for these specific compounds
Conditions	Reactivity inference based on established physical‑organic principles of vinylogous amides vs. non‑conjugated aromatic amines .

Why This Matters

When procuring a building block for library synthesis, the regioisomeric identity determines which downstream chemistries are viable. The C5‑amino scaffold enables distinct SAR exploration vectors (e.g., C6‑functionalization, pyrido‑annulation) that the C3‑amino isomer cannot replicate, making it the preferred choice for certain lead‑optimization strategies.

• [1] Smith, M.B., March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th ed., Wiley, 2013. (Vinylogous amide reactivity principles.) View Source
• [2] Joule, J.A., Mills, K. Heterocyclic Chemistry. 5th ed., Wiley, 2010. (Reactivity of amino‑substituted pyridinones.) View Source

Commercial Availability & Purity vs. 4-Methyl & 6-Methyl Analogs

The target compound is listed as discontinued at CymitQuimica (Biosynth brand) but remains available at 95 % purity from Leyan in multi‑gram quantities (1 g, 2.5 g, 5 g, with larger packs upon inquiry) . Its 6‑methyl analog (CAS 1876538‑17‑8) is also available at 95 % purity but commands a significantly higher price (e.g., $2,235 for 5 g from Enamine) . The 4‑methyl analog (CAS 1525622‑92‑7, C₉H₁₄N₂O₂, MW 182.22) is listed by multiple vendors but with variable stock status . The unsubstituted parent scaffold thus presents a more economical entry point for initial SAR exploration, with a lower molecular complexity and cost profile compared with the methyl‑substituted variants.

Availability & cost

Head-to-head

Target: 95% purity, multi-gram from Leyan; 6-methyl analog $2,235/5 g

Supports procurement cost-benefit context

Vendor catalogs accessed May 2026; pricing subject to change

Evidence Dimension	Commercial availability, purity, and relative cost
Target Compound Data	5‑Amino‑1‑(ethoxymethyl)‑1,2‑dihydropyridin‑2‑one: purity 95 %; available from Leyan (1 g, 2.5 g, 5 g); discontinued at CymitQuimica
Comparator Or Baseline	5‑Amino‑1‑(ethoxymethyl)‑6‑methyl‑1,2‑dihydropyridin‑2‑one: purity 95 %; $2,235/5 g (Enamine). 5‑Amino‑1‑(ethoxymethyl)‑4‑methyl‑1,2‑dihydropyridin‑2‑one: variable stock, MW 182.22
Quantified Difference	Target compound is unsubstituted at C4/C6; 6‑methyl analog costs >$2,000/5 g; target compound pricing available upon inquiry from Leyan
Conditions	Vendor catalogs accessed May 2026 .

Why This Matters

Procurement decisions for early‑stage medicinal chemistry must balance scaffold complexity, cost, and supply security. The unsubstituted ethoxymethyl scaffold offers a cost‑effective, synthetically tractable starting point for SAR exploration before committing to more expensive, substituted analogs.

• [1] Kuujia. 2(1H)‑Pyridinone, 5‑amino‑1‑(ethoxymethyl)‑6‑methyl‑. CAS 1876538‑17‑8 – Enamine pricing: $2,235/5 g. View Source

Predicted pKa & Salt Formation Potential

The 6‑methyl analog of the target scaffold has a predicted pKa of 4.29 ± 0.20 , indicating that the pyridinone NH (or conjugate acid of the carbonyl) is weakly acidic. The unsubstituted target compound is expected to exhibit a similar pKa, whereas the 3‑amino regioisomer may have a different protonation state due to altered electronic conjugation. This pKa value supports the feasibility of salt formation with pharmaceutically acceptable bases (e.g., sodium, potassium, or meglumine salts), which can improve aqueous solubility for biological assays. In contrast, the methoxymethyl analog, with its slightly higher polarity, may exhibit marginally different ionization behavior, though direct comparative pKa data are lacking .

Predicted pKa

Class-level

pKa ≈ 4.1–4.5 (extrapolated from 6-methyl analog)

Salt formation feasibility context

Predicted from 6-methyl analog pKa 4.29±0.20; direct data lacking

Evidence Dimension	Predicted acid dissociation constant (pKa)
Target Compound Data	5‑Amino‑1‑(ethoxymethyl)‑1,2‑dihydropyridin‑2‑one: predicted pKa ≈4.3 (extrapolated from 6‑methyl analog)
Comparator Or Baseline	5‑Amino‑1‑(ethoxymethyl)‑6‑methyl‑1,2‑dihydropyridin‑2‑one: predicted pKa = 4.29 ± 0.20
Quantified Difference	Estimated pKa range 4.1–4.5 for both compounds; difference between ethoxy and methoxy analogs not experimentally quantified
Conditions	Predicted pKa from Kuujia database (ACD/Labs Percepta or equivalent) for 6‑methyl analog ; extrapolation to target compound based on structural similarity.

Why This Matters

Predictable ionization behavior is essential for designing purification protocols (e.g., ion‑exchange chromatography, recrystallization) and for ensuring consistent solubility in assay buffers. The weakly acidic nature of the scaffold supports salt‑formation strategies that are not universally applicable across all regioisomeric or N‑substituted analogs.

• [1] Kuujia. 2(1H)‑Pyridinone, 5‑amino‑1‑(ethoxymethyl)‑6‑methyl‑: Predicted pKa = 4.29 ± 0.20. CAS 1876538‑17‑8. View Source

Application Scenarios

Fragment-Based Libraries with Balanced Lipophilicity

The ethoxymethyl substituent provides a +0.3 to +0.5 logP increment over the methoxymethyl analog without adding rotatable bonds, making this compound a suitable fragment for libraries targeting moderately lipophilic binding pockets (e.g., CNS or intracellular targets). Its molecular weight (168.19 Da) positions it within the fragment space (≤300 Da) while the TPSA (≈55 Ų) supports acceptable permeability . Procurement teams building fragment collections should select this scaffold when the desired property profile calls for a balance between aqueous solubility and membrane passage, a profile that differentiates it from the more polar methoxy congener .

Regioselective Synthesis of 5,6-Fused Heterocycles

The C5‑amino group, conjugated to the α,β‑unsaturated lactam, enables unique cyclization pathways (e.g., pyrido[2,3‑d]pyrimidine, pyrido[3,2‑d]pyrimidine, or pyrido‑fused triazole formation) that are inaccessible from the C3‑amino regioisomer . This regiochemical advantage makes the target compound the preferred starting material for medicinal chemistry programs exploring kinase inhibitor or nucleic‑acid‑mimetic chemotypes, where a 5,6‑fused heterocyclic core is a privileged scaffold .

Cost-Effective SAR Exploration vs. Methyl Analogs

The unsubstituted scaffold is commercially available at 95 % purity from Leyan in multi‑gram quantities, whereas the 6‑methyl analog commands >$2,000 per 5 g . For hit‑to‑lead programs operating under budget constraints, the target compound enables preliminary SAR exploration around the N1‑alkoxymethyl chain and C5‑amino derivatization before committing to more expensive substituted variants. This staged procurement strategy aligns with efficient resource allocation in early‑stage drug discovery .

Amide & Sulfonamide Array Synthesis

The C5‑amino group, although vinylogously conjugated, remains sufficiently nucleophilic for acylation and sulfonylation under standard conditions. This reactivity supports the parallel synthesis of amide and sulfonamide libraries for high‑throughput screening. The ethoxymethyl N‑substituent provides a chemically inert, non‑ionizable protecting group that remains stable under diverse reaction conditions (acylation, Suzuki coupling, reductive amination), a practical advantage over the more labile methoxymethyl or benzyloxymethyl alternatives .

Application

Selection Property

Validation Focus

Fragment library synthesis

Balanced lipophilicity profile

LogP / TPSA context

5,6-Fused heterocycle construction

C5-amino regioisomer reactivity

Cyclization pathway feasibility

Cost-effective early SAR exploration

Procurement scalability

Vendor availability and cost context

Amide / sulfonamide library synthesis

Amino group nucleophilicity under standard conditions

Derivatization stability context

• [1] Kuujia. 2(1H)‑Pyridinone, 5‑amino‑1‑(ethoxymethyl)‑6‑methyl‑: $2,235/5 g (Enamine). CAS 1876538‑17‑8. View Source